Cas no 953252-43-2 (N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide)

• Product Name: N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide
• CAS No: 953252-43-2
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 5948415
• PubChem ID: 16866969
• Update Time: 2025-06-11

N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[[5-(3-methoxyphenyl)-3-isoxazolyl]methyl]-
• F2493-0513
• N-[[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl]cyclopropanecarboxamide
• N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)cyclopropanecarboxamide
• N-{[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl}cyclopropanecarboxamide
• AKOS024651696
• 953252-43-2

• Inchi： 1S/C15H16N2O3/c1-19-13-4-2-3-11(7-13)14-8-12(17-20-14)9-16-15(18)10-5-6-10/h2-4,7-8,10H,5-6,9H2,1H3,(H,16,18)
• InChI Key： BNIPDHWPOSIWJY-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C=C(C3=CC=CC(OC)=C3)ON=2)=O)CC1

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 534.0±38.0 °C(Predicted)
• pka: 14.38±0.20(Predicted)

Additional information on N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide

N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide and Its Significance in Modern Chemical Biology

N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide (CAS No. 953252-43-2) represents a fascinating compound in the realm of chemical biology, characterized by its intricate molecular structure and promising biological activities. This compound, featuring a cyclopropane moiety linked to an oxazole ring and a phenyl group with a methoxy substituent, has garnered significant attention due to its potential applications in drug discovery and therapeutic development.

The molecular architecture of N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide is a testament to the ingenuity of medicinal chemists in designing molecules with tailored properties. The presence of the cyclopropane ring introduces rigidity to the molecule, which can enhance binding affinity and selectivity towards biological targets. Additionally, the oxazole ring is a well-known pharmacophore that has been extensively explored for its role in various biological processes, including enzyme inhibition and receptor modulation.

The phenyl ring with a methoxy substituent further enriches the structural complexity of this compound, contributing to its unique physicochemical properties. The methoxy group can influence both the electronic and steric environment of the molecule, potentially affecting its interactions with biological targets. This combination of structural features makes N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide a compelling candidate for further investigation in the field of chemical biology.

In recent years, there has been a surge in research focused on identifying novel compounds with therapeutic potential. The development of innovative drug candidates often relies on the discovery of new molecular scaffolds that can interact selectively with disease-causing targets. N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide fits into this landscape as it combines elements known to enhance biological activity while maintaining structural diversity.

One of the most intriguing aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. The cyclopropane ring has been shown to improve binding affinity by introducing conformational constraints that enhance interactions with protein targets. Furthermore, the oxazole ring is known to exhibit inhibitory effects on various enzymes, making it a valuable component in the design of anti-cancer agents.

Recent studies have highlighted the importance of structure-based drug design in identifying potent inhibitors of kinases and other enzymes implicated in cancer. The rigid framework provided by the cyclopropane ring and the electron-rich system formed by the oxazole and phenyl rings make N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide an attractive candidate for further exploration in this context.

Another area where this compound shows promise is in the treatment of inflammatory diseases. The ability of small molecules to modulate inflammatory pathways has been well-documented, and compounds like N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide could potentially interfere with key inflammatory mediators by binding to specific enzymes or receptors.

The methoxy-substituted phenyl ring may play a crucial role in modulating interactions with biological targets by influencing both hydrophobicity and electronic properties. This feature could be exploited to design molecules that exhibit high selectivity for inflammatory pathways while minimizing side effects.

In conclusion, N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide (CAS No. 953252-43-2) represents a significant advancement in chemical biology due to its unique structural features and potential biological activities. Its rigid framework, combined with functional groups known to enhance biological interactions, positions it as a promising candidate for further investigation in drug discovery efforts aimed at treating cancer and inflammatory diseases.

The continued exploration of this compound and its derivatives will likely yield valuable insights into disease mechanisms and lead to the development of novel therapeutic strategies. As research progresses, it is anticipated that compounds like N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide will play an increasingly important role in addressing some of the most challenging medical conditions faced today.